Cas no 41908-97-8 (1-methyl-2-(4-methylphenyl)sulfonyl-benzene)

1-methyl-2-(4-methylphenyl)sulfonyl-benzene structure
41908-97-8 structure
Product Name:1-methyl-2-(4-methylphenyl)sulfonyl-benzene
CAS No:41908-97-8
MF:C14H14O2S
MW:246.324762821198
CID:927514
PubChem ID:3038729
Update Time:2025-04-19

1-methyl-2-(4-methylphenyl)sulfonyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-(4-methylphenyl)sulfonyl-benzene
    • 1-methyl-2-(4-methylphenyl)sulfonylbenzene
    • 586GQD08LV
    • Sulfone, o-tolyl p-tolyl
    • 3-06-00-01404 (Beilstein Handbook Reference)
    • 2,4'-Dimethyldifenylsulfon [Czech]
    • DTXSID20194677
    • Q27261561
    • O,p'-ditolyl sulfone
    • SCHEMBL8964467
    • ITAJGXLAYACITF-UHFFFAOYSA-N
    • DITOLYL SULFONE, O,P'-
    • NS00122351
    • 1-METHYL-2-(4-METHYLPHENYL) SULFONYL-BENZENE
    • BRN 2051927
    • 2-tolyl-4-tolylsulfone
    • o-Tolyl p-tolyl sulfone
    • 2,4'-Dimethyldifenylsulfon
    • 41908-97-8
    • UNII-586GQD08LV
    • Inchi: 1S/C14H14O2S/c1-11-7-9-13(10-8-11)17(15,16)14-6-4-3-5-12(14)2/h3-10H,1-2H3
    • InChI Key: ITAJGXLAYACITF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C1C=CC=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 246.07145086g/mol
  • Monoisotopic Mass: 246.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 42.5Ų
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